Cas no 221560-08-3 (5-nitro-1,2-benzothiazole-3-carbonitrile)

• Product Name: 5-nitro-1,2-benzothiazole-3-carbonitrile
• CAS No: 221560-08-3
• MF: C₈H₃N₃O₂S
• MW: 205.193319559097
• CID: 5944933
• PubChem ID: 18314514
• Update Time: 2025-05-25

5-nitro-1,2-benzothiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-nitro-1,2-benzothiazole-3-carbonitrile
• 1,2-Benzisothiazole-3-carbonitrile, 5-nitro-
• EN300-23838336
• SCHEMBL6587072
• 221560-08-3

• Inchi： 1S/C8H3N3O2S/c9-4-7-6-3-5(11(12)13)1-2-8(6)14-10-7/h1-3H
• InChI Key： GRUQWHSYFXBRBC-UHFFFAOYSA-N
• SMILES： S1C2=C(C=C([N+]([O-])=O)C=C2)C(C#N)=N1

Computed Properties

• Exact Mass: 204.99459752g/mol
• Monoisotopic Mass: 204.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 317.3±24.0 °C(Predicted)
• pka: -3.20±0.50(Predicted)

Additional information on 5-nitro-1,2-benzothiazole-3-carbonitrile

Comprehensive Overview of 5-nitro-1,2-benzothiazole-3-carbonitrile (CAS No. 221560-08-3): Properties, Applications, and Innovations

5-nitro-1,2-benzothiazole-3-carbonitrile (CAS No. 221560-08-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This nitro-substituted benzothiazole derivative is characterized by a cyano group at the 3-position, which enhances its versatility as a building block for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential in drug discovery, material science, and specialty chemicals, aligning with the growing demand for high-performance intermediates in sustainable chemistry.

The molecular structure of 5-nitro-1,2-benzothiazole-3-carbonitrile combines a benzothiazole core with electron-withdrawing groups (nitro and cyano), making it a valuable precursor for cascade reactions and multicomponent syntheses. Recent studies highlight its role in developing antimicrobial agents and fluorescence probes, addressing global challenges such as antibiotic resistance and diagnostic imaging. Its CAS No. 221560-08-3 is frequently searched in patent databases, reflecting its commercial relevance in intellectual property-driven sectors.

From an industrial perspective, 5-nitro-1,2-benzothiazole-3-carbonitrile is synthesized via nitration reactions of benzothiazole derivatives, followed by cyanation. Optimizing these processes for green chemistry principles—such as reducing solvent waste or using catalytic methods—is a trending topic among synthetic chemists. The compound’s thermal stability and solubility profiles are also critical for formulation scientists working on nanocarrier systems or controlled-release applications.

In the context of AI-driven drug discovery, CAS No. 221560-08-3 has emerged as a candidate for virtual screening due to its privileged scaffold properties. Computational models predict its interactions with biological targets like kinase enzymes or G-protein-coupled receptors, accelerating hit identification. This aligns with the surge in searches for "machine learning in chemical design" and "fragment-based drug discovery," highlighting its intersection with cutting-edge technologies.

Environmental and regulatory considerations for 5-nitro-1,2-benzothiazole-3-carbonitrile focus on its biodegradability and ecotoxicological profiles. As industries adopt REACH compliance and green metrics, researchers are investigating safer alternatives or modifications to this compound. Its structure-activity relationships (SAR) are frequently discussed in forums on sustainable agrochemicals, catering to the rising demand for eco-friendly solutions.

Market trends indicate growing applications of nitrobenzothiazole derivatives in electronic materials, particularly for organic semiconductors and photovoltaic devices. The cyano group in CAS No. 221560-08-3 contributes to charge transport properties, making it relevant for next-gen flexible electronics—a hotspot in material science discussions.

In summary, 5-nitro-1,2-benzothiazole-3-carbonitrile (CAS No. 221560-08-3) exemplifies innovation at the nexus of chemistry and technology. Its multidisciplinary applications—from medicinal chemistry to advanced materials—underscore its importance in addressing contemporary scientific and industrial challenges. Future research will likely explore its catalytic transformations and bioorthogonal chemistry potential, further expanding its utility.